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Substance
Soil Type /
Conditions

Half-Life (DT₅₀) Key Context & Notes

Quizalofop-P-ethyl
(Parent Compound)

Sunflower field,

silty clay [1]

0.55 - 0.68 days
(approx. 13-16
hours)

Very fast dissipation; fits single first-

order (SFO) kinetics.

Quizalofop-P-ethyl Railway track soils
(low organic

carbon) [2]

Slower than in
agricultural soils

Degraded slower in railway soils
compared to agricultural soils; specific

half-life not provided.

Quizalofop-P
(Primary Metabolite)

Multiple

agricultural soils
[3]

< 1 day Rapid formation from quizalofop-P-

ethyl and subsequent fast
degradation.

Quizalofop-acid
(Metabolite)

Railway track soils
[2]

Data for
estimation

Predicted to have a high potential for
leaching to groundwater in railway

environments.

Propaquizafop
(Related Compound)

Five agricultural

soils in China [4]

1.41 - 7.75 days Fastest in fluvo-aquic soil (LF),

slowest in ginseng soil (BS).
Temperature was the most influential

factor on degradation rate.
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Detailed Experimental Protocols

Here are the methodologies from key studies that generated the data above, which can serve as a reference

for your own experimental design.

Study on Railway Tracks [2]: This research investigated the degradation of quizalofop-P-ethyl in

soils from railway tracks, which typically have low organic carbon content.

Soil Preparation: Field-moist soils were sieved (2 mm) and stored at 4°C.
Incubation: Test substances were evenly applied to 800 g portions of soil in crystallizing dishes

using a spray bottle.
Analysis: Concentrations of quizalofop-P-ethyl and its metabolites (including quizalofop-acid)

were monitored over time to determine degradation rates and half-lives.

Field Dissipation in Sunflower Cultivation [1]: This study tracked quizalofop-P-ethyl under real-

world field conditions.

Field Plots: The experiment was conducted in silty clay soil plots with different slopes.

Application & Sampling: The herbicide was applied, and soil samples were collected from
various depths over time.

Kinetic Modeling: Dissipation rates were calculated using both single first-order (SFO) and
first-order multi-compartment (FOMC) kinetics to determine half-life.

Degradation of Quizalofop-p and Related Compounds [3]: This study used advanced analytical

techniques to monitor the parent compound and its metabolites.

Extraction: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure was

employed. Soils were extracted with acidified acetonitrile.
Clean-up: A dispersive solid-phase extraction (d-SPE) with C18 sorbent was used to clean the

samples.
Analysis: Analysis was performed using ultra-high performance liquid chromatography coupled

to Orbitrap mass spectrometry (UHPLC-Orbitrap-MS), allowing for target analysis and
retrospective screening of metabolites.

Degradation Pathway & Analysis Workflow

The degradation of quizalofop-P-ethyl in soil follows a specific pathway, and its analysis involves a

structured workflow, as illustrated below.
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Simplified Degradation Pathway in Soil General Analytical Workflow
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Summary of Key Findings

Rapid Degradation: The parent compound, quizalofop-P-ethyl, dissipates very quickly in
agricultural soils, with half-lives often less than one day [1] [3]. It rapidly converts to its primary

metabolite, quizalofop-P (acid form).
Soil-Specific Rates: Degradation is highly dependent on soil properties. Soils with low organic

carbon (e.g., railway track subsoils) can exhibit slower degradation, increasing the potential for
herbicide or metabolite mobility [2].

Metabolite Formation: The main degradation pathway involves hydrolysis to quizalofop-P-acid,
which is also degradable but may pose a higher leaching risk in certain environments [2] [3].

Need Custom Synthesis?

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s001433?utm_src=pdf-body-img
https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26490927/
https://www.sciencedirect.com/science/article/abs/pii/S0048969717316881
https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://enveurope.springeropen.com/articles/10.1186/s12302-020-00422-6
https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://enveurope.springeropen.com/articles/10.1186/s12302-020-00422-6
https://www.sciencedirect.com/science/article/abs/pii/S0048969717316881
https://www.smolecule.com/products/s001433?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.

References

1. Dissipation and transport of quizalofop-p-ethyl herbicide in ... [pubmed.ncbi.nlm.nih.gov]

2. and sorption of the herbicides 2,4-D and... Degradation [enveurope.springeropen.com]

3. Degradation studies of quizalofop-p and related ... [sciencedirect.com]

4. Adsorption, mobility, and degradation of the pesticide ... [nature.com]

To cite this document: Smolecule. [Quizalofop-P-ethyl & Metabolites: Degradation Half-Lives in Soil].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b001433#quizalofop-p-degradation-half-life-in-different-soils]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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